Cas no 2172008-45-4 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid
• CAS No: 2172008-45-4
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6313626
• PubChem ID: 165526598
• Update Time: 2025-06-12

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid
• EN300-1496590
• 2172008-45-4
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylbutanoic acid

• Inchi： 1S/C27H26N2O5/c1-17(26(31)32)13-14-28-25(30)18-7-6-8-19(15-18)29-27(33)34-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-12,15,17,24H,13-14,16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： HCPPEACUEBSSOY-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid

Recent Advances in the Study of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid (CAS: 2172008-45-4)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid (CAS: 2172008-45-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and phenylformamido linker, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a scaffold for novel therapeutic agents.

One of the key findings in recent literature is the role of this compound in enhancing the stability and bioavailability of peptide-based drugs. Researchers have demonstrated that the Fmoc group not only protects the amino functionality during synthesis but also contributes to the self-assembly properties of the resulting peptides. This has led to the development of hydrogels and nanostructures with potential applications in regenerative medicine and controlled drug release. The phenylformamido linker, on the other hand, has been shown to improve binding affinity to specific biological targets, making it a valuable component in the design of enzyme inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the use of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid as a building block for protease inhibitors. The study highlighted the compound's ability to form stable interactions with the active sites of target enzymes, thereby inhibiting their activity. This finding opens new avenues for the treatment of diseases such as cancer and viral infections, where protease inhibition is a key therapeutic strategy.

Another notable application of this compound is in the field of bioconjugation. Recent advancements have shown that it can be used to link therapeutic agents to antibodies or other targeting moieties, enabling precise delivery to diseased tissues. This approach minimizes off-target effects and enhances the efficacy of treatments. A 2022 study in Bioconjugate Chemistry reported the successful use of this compound in the synthesis of antibody-drug conjugates (ADCs) for cancer therapy, demonstrating its versatility and potential in modern drug development.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid. Researchers are actively exploring optimized synthetic routes and purification techniques to address these issues. Additionally, further studies are needed to fully elucidate the compound's pharmacokinetic and toxicological profiles, which are critical for its transition from the laboratory to clinical applications.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid (CAS: 2172008-45-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable a wide range of applications, from drug delivery to enzyme inhibition. As research continues to uncover its potential, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.